3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine

• IUPAC Name: [3-(2,6-dimethylphenoxy)azetidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C17H23NO3/c1-12-4-3-5-13(2)16(12)21-15-10-18(11-15)17(19)14-6-8-20-9-7-14/h3-5,14-15H,6-11H2,1-2H3
• InChI Key: NJSUYBKZTHDVIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2CN(C2)C(=O)C3CCOCC3
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine is not fully understood. However, research has shown that it may inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
Research on 3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine has shown various biochemical and physiological effects. In vitro studies have shown that it may inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that it may reduce tumor growth and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine in lab experiments include its potential applications in various fields, its relatively simple synthesis method, and its low toxicity. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. It may also be studied as a potential drug candidate for the treatment of other diseases such as Alzheimer's disease and multiple sclerosis. Additionally, it may be further explored as a building block for the synthesis of functional materials with potential applications in various fields.

Synthesis Methods

The synthesis method for 3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine involves the reaction between 3-(2,6-dimethylphenoxy)azetidin-2-one and tetrahydro-2H-pyran-4-carboxylic acid. The reaction is catalyzed by a base such as potassium carbonate and is carried out in a solvent such as dimethylformamide. The resulting product is purified by column chromatography.

Scientific Research Applications

Research on 3-(2,6-dimethylphenoxy)-1-(tetrahydro-2H-pyran-4-ylcarbonyl)azetidine has shown potential applications in various fields such as medicinal chemistry, material science, and agriculture. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of cancer and inflammation. In material science, it has been used as a building block for the synthesis of functional materials such as polymers and liquid crystals. In agriculture, it has been studied as a potential pesticide.